Cas no 104961-58-2 (1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-)
![1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl- structure](https://www.kuujia.com/scimg/cas/104961-58-2x300.png)
104961-58-2 structure
Product Name:1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-
CAS No:104961-58-2
Molecular Formula:C19H19NO5S
Molecular Weight:373.422864198685
CID:1148329
1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl- Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-
- 1H-Indole-2-carboxylic acid, 5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-
-
- InChIKey: HHLNGUCCCRWZIP-UHFFFAOYSA-N
- Inchi: 1S/C19H19NO5S/c1-12(2)26(23,24)18-15-11-14(25-3)9-10-16(15)20(17(18)19(21)22)13-7-5-4-6-8-13/h4-12H,1-3H3,(H,21,22)
- SMILES: N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C(C)C)(=O)=O)=C1C(O)=O
Computed Properties
- Exact Mass: 373.09847
Experimental Properties
- PSA: 85.6
- Boiling Point: 532.0±50.0 °C(Predicted)
- Melting Point: 171-173 °C
- pka: 2.87±0.30(Predicted)
- Density: 1.32±0.1 g/cm3(Predicted)
1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl- Related Literature
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Y. H. Zhao,Y. Li,E. J. Lavernia,Q. Jiang Phys. Chem. Chem. Phys., 2009,11, 9233-9240
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Nina B. Melnikova,Nadezhda V. Gubanova,Maxim V. Kulikov,Ildus A. Nuretdinov,Valentina P. Gubskaya,Lyutsiya Sh. Berezhnaya,Arkadii D. Zorin Mendeleev Commun., 2004,14, 225-227
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Jiasong Zhong,Wei Xu,Qingli Chen,Shuo Yuan,Zhengguo Ji,Daqin Chen Dalton Trans., 2017,46, 9959-9968
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6. Bio(chemo)technological strategies for biomass conversion into bioethanol and key carboxylic acidsRodrigo O. M. A. de Souza,Leandro S. M. Miranda,Rafael Luque Green Chem., 2014,16, 2386-2405
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Haili Li,Hongtao Li,Lin Li,Xitian Zhang J. Mater. Chem. C, 2015,3, 3702-3707
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Yanan Gao,John M. Slattery,Duncan W. Bruce New J. Chem., 2011,35, 2910-2918
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Leslie J. Loh,Gayan C. Bandara,Genevieve L. Weber,Vincent T. Remcho Analyst, 2015,140, 5501-5507
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Jaya Pal,Mainak Ganguly,Soumen Dutta,Chanchal Mondal,Yuichi Negishi,Tarasankar Pal CrystEngComm, 2014,16, 883-893
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